1-(3-Chlorophenyl)-3-(4-methyl-5-(4-methylpiperidine-1-carbonyl)thiazol-2-yl)urea

• IUPAC Name: 1-(3-chlorophenyl)-3-[4-methyl-5-(4-methylpiperidine-1-carbonyl)-1,3-thiazol-2-yl]urea
• InChI: InChI=1S/C18H21ClN4O2S/c1-11-6-8-23(9-7-11)16(24)15-12(2)20-18(26-15)22-17(25)21-14-5-3-4-13(19)10-14/h3-5,10-11H,6-9H2,1-2H3,(H2,20,21,22,25)
• InChI Key: ANCVAPOIGDPSAW-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)C2=C(N=C(S2)NC(=O)NC3=CC(=CC=C3)Cl)C
• Molecular Formula: C18H21ClN4O2S
• Molecular Weight: 392.9 g/mol

Description

1-(3-Chlorophenyl)-3-(4-methyl-5-(4-methylpiperidine-1-carbonyl)thiazol-2-yl)urea is a useful research compound. Its molecular formula is C18H21ClN4O2S and its molecular weight is 392.9. The purity is usually 95%.
BenchChem offers high-quality 1-(3-Chlorophenyl)-3-(4-methyl-5-(4-methylpiperidine-1-carbonyl)thiazol-2-yl)urea suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3-Chlorophenyl)-3-(4-methyl-5-(4-methylpiperidine-1-carbonyl)thiazol-2-yl)urea including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

• Novel Derivatives Synthesis : Research has focused on synthesizing novel urea derivatives, such as thiazolyl urea derivatives, showing promising antitumor activities. This indicates the potential of such compounds in developing new anticancer drugs (Ling et al., 2008).

• Antioxidant Activity : Thiazole analogues with urea, thiourea, and selenourea functionality have been synthesized and shown potent antioxidant activities, suggesting their use as new antioxidant agents (Bhaskara Reddy et al., 2015).

• Insecticidal Applications : Some urea derivatives have been evaluated as insecticides, demonstrating a new class of insecticides that interfere with cuticle deposition in insects, which could be safer for mammals (Mulder & Gijswijt, 1973).

Chemical Structure and Conformation

• Crystal Structure Analysis : Studies have also been conducted on the crystal structure of specific urea derivatives, providing insights into their conformation and potential interactions at the molecular level. This information is crucial for understanding the bioactivity of these compounds (Xia, 2011).

• Conformational Adjustments : Research into the conformational adjustments of urea and thiourea-based assemblies sheds light on their chemical behavior and potential for forming specific molecular structures, which could influence their biological activities (Phukan & Baruah, 2016).